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Compound of Interest

3-Methoxy-2-(2-morpholin-4-yl-
Compound Name:
ethoxy)-benzaldehyde

CAS No.: 883546-13-2

Cat. No.: B1310326

Get Quote

Executive Summary

Immediate Action Required: Treat 3-Methoxy-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde as
a Hazardous Organic Waste. Do not dispose of via municipal drains or general trash.

This compound presents a dual-hazard profile: the benzaldehyde moiety is susceptible to
autoxidation (forming acidic byproducts), while the morpholine side chain acts as a tertiary
amine base and a potential aquatic toxin. Disposal protocols must prioritize segregation from
oxidizing agents and nitrosating sources to prevent exothermic reactions or the formation of
carcinogenic nitrosamines.

Primary Waste Stream: High-BTU Incineration (organic waste stream).

Chemical Profile & Hazard Identification

To ensure safe disposal, one must understand the "Why" behind the protocol. This compound
Is not merely "chemical waste"; it is a reactive intermediate with specific incompatibilities.
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Structural Hazard Analysis

Functional Group

Hazard Characteristic

Disposal Implication

Benzaldehyde Core

Autoxidation: Aldehydes
oxidize in air to carboxylic
acids (e.g., benzoic acid

derivatives).

Waste containers must be air-
tight to prevent pressure

buildup or crust formation.

Morpholine Ring

Basicity & Nitrosation: A
secondary/tertiary amine
structure. Reacts with nitrites
to form nitrosamines

(carcinogens).

CRITICAL: NEVER mix with

nitrate/nitrite waste streams.

Ethoxy Linker

Stability: Generally stable

ether linkage.

Provides lipophilicity; requires
organic solvent for cleaning

spills.

GHS Classification (Derived from Analogues)

Based on Structure-Activity Relationships (SAR) for morpholine-substituted benzaldehydes:

H302: Harmful if swallowed.[1]

H335: May cause respiratory irritation.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[1][2]

H412: Harmful to aquatic life with long-lasting effects.[1]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, the researcher must stabilize the

material at the bench.

Compatibility Matrix

Status:INCOMPATIBLE — Do NOT Mix With:
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e Strong Oxidizers: (Peroxides, Permanganates, Nitric Acid)

Risk of fire/explosion.

o Nitrosating Agents: (Sodium Nitrite, Nitrosyl Chloride)

Forms carcinogenic N-nitrosomorpholines.

e Strong Acids: Exothermic acid-base reaction with the morpholine nitrogen.

Solid Waste (Pure Compound)

o Container: Use a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.
o Labeling: Write the full chemical name. Do not use abbreviations (e.g., do not write "MMB").

o State: Ensure the solid is dry. If the solid is wet with solvent, treat as Liquid Waste.

Liquid Waste (Mother Liquors/Solutions)

e Solvent Check: Identify the carrier solvent (e.g., DCM, Ethyl Acetate, Methanol).
e Segregation:
o If solvent is Halogenated (DCM, Chloroform)
Halogenated Waste Stream.
o If solvent is Non-Halogenated (MeOH, Acetone)
Non-Halogenated Waste Stream.

e pH Check: Ensure pH is between 4-10. If highly acidic or basic due to reagents, neutralize
carefully before adding to the drum to prevent drum corrosion or thermal events.

Disposal Workflow

The following decision tree dictates the operational flow for disposing of this specific
compound.
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Waste Generation:

3-Methoxy-2-(2-morpholin-4-yl-ethoxy)-benzaldehyde

Physical State?

VRN

Solid / Powder Solution / Mother Liquor

;

Contains Halogenated
Solvents? (DCM, CHCI3)

Solid Hazardous Waste Bin
(Tag: Toxic, Irritant)

Halogenated Organic Waste Non-Halogenated Organic Waste
(Tag: Toxic) (Tag: Flammable, Toxic)

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Figure 1: Waste stream segregation logic for morpholine-benzaldehyde derivatives.

Emergency Spill Response Protocol

In the event of a benchtop spill, immediate containment is necessary to prevent facility
contamination.

Spill Cleanup Steps
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e Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved
recommended), lab coat, and safety goggles.

» Containment:
o Solids: Gently cover with wet paper towels to prevent dust generation, then wipe up.
o Liquids: Surround with absorbent pads or vermiculite.[4]

o Decontamination:

o Wipe the surface with a mild acidic detergent (e.g., dilute citric acid) to solubilize the basic
morpholine residue.

o Follow with a water rinse, then an ethanol wipe.

o Disposal of Debris: Place all contaminated wipes/pads into a sealed plastic bag, tag as
"Hazardous Waste (Solid) - Debris contaminated with Morpholine derivative," and place in
the solid waste bin.

1. Alert & PPE 2. Contain 3. Decontaminate

4. Bag & Tag

- Solid: Wet Wipe > Use Dilute Acidic Cleaner

Liquid: Absorbent Pads then Ethanol AR e [ EPEIL NS DRI

Nitrile Gloves, Goggles

Click to download full resolution via product page

Figure 2: Rapid response workflow for benchtop spills.

Regulatory & Compliance Context

Compliance is not optional. This protocol aligns with standard regulations for hazardous
organic chemicals.

e RCRA (USA): This compound is not a "Listed" waste (P or U list) by specific CAS, but it
exhibits characteristics of toxicity. It must be managed as a "Characteristic Waste" if it fails
TCLP, but standard practice is to manage it as Non-RCRA Regulated Hazardous Waste
unless mixed with listed solvents.
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e European Waste Catalogue (EWC): Classify under 16 05 06* (laboratory chemicals,
consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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